Fabrication of nor-seco-cucurbit[10]uril based supramolecular polymers via self-sorting†
Chemical Communications Pub Date: 2019-10-23 DOI: 10.1039/C9CC07127J
Abstract
A nor-seco-CB[10] (ns-CB[10]) based linear supramolecular polymer is firstly fabricated via self-sorting strategy. Through self-sorting of the monomer, ns-CB[10] and CB[7], the unfavorable factors for supramolecular polymerization are avoided. Therefore, supramolecular polymer with high molecular weight is successfully fabricated, and the molecular weight can be controllably regulated.
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